Ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate

• CAS No.: 334015-21-3
• Molecular Formula: C14H17NO5
• Molecular Weight: 279.29 g/mol
• IUPAC Name: ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate
• InChI: InChI=1S/C14H17NO5/c1-4-11(14(16)20-5-2)8-10-6-7-13(19-3)12(9-10)15(17)18/h6-9H,4-5H2,1-3H3
• InChI Key: JYZSCOVQLQDMEF-UHFFFAOYSA-N
• Canonical SMILES: CCC(=CC1=CC(=C(C=C1)OC)[N+](=O)[O-])C(=O)OCC

Description

Ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Under an argon atmosphere, stirring and cooling with ice, a solution of triethyl 2-phosphonobutyrate (5.00 g, 19.8 mmol) in anhydrous tetrahydrofuran (30 mL) was added dropwise slowly to a solution of sodium hydride (60% oil dispersion, 795 mg, 19.9 mmol) in anhydrous tetrahydrofuran (120 mL). After stirring for 1 hour at 0° C., a solution of 4-methoxy-3-nitrobenzaldehyde (3.26 g, 18.0 mmol) in anhydrous tetrahydrofuran (50 mL) was added dropwise, and the mixture was stirred for 1 hour at 0° C. and for 3 hours at room temperature. The reaction mixture was concentrated and ice water was added to the residue, which was extracted with ethyl acetate. The extracte was washed with water, brine and dried over anhydrous sodium sulfate, and then concentrated. The residue was purified by silica gel column chromatography (eluent n-hexane:ethyl acetate=8:1→2:1 v/v) to obtain 4.69 g (93%) of ethyl 2-ethyl-3-(4-methoxy-3-nitrophenyl)acrylate as colorless crystals.